![molecular formula C15H16O4 B5752098 methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate CAS No. 406470-79-9](/img/structure/B5752098.png)
methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate
Overview
Description
Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate is a chemical compound that has garnered significant attention in scientific research. It is a furoate ester that has been synthesized through various methods.
Mechanism of Action
The mechanism of action of methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. Additionally, it has been shown to reduce inflammation and oxidative stress in various animal models.
Advantages and Limitations for Lab Experiments
Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate has several advantages for lab experiments. It is readily available and can be synthesized through various methods. Additionally, it exhibits potent biological activity and can be used to study various biological processes. However, it also has some limitations, such as its potential toxicity and limited solubility in aqueous solutions.
Future Directions
The potential applications of methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate in scientific research are vast. Some of the future directions for research include studying its effects on cancer cells, investigating its potential as a therapeutic agent for various diseases, and exploring its mechanism of action in more detail. Additionally, further studies are needed to determine its safety and toxicity profiles in vivo.
Conclusion:
Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate is a chemical compound that has garnered significant attention in scientific research. It exhibits potent biological activity and has several potential applications in various research fields. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate can be synthesized through several methods. One of the most commonly used methods involves the reaction of 5-hydroxymethylfurfural with 3,5-dimethylphenol in the presence of a catalyst. The resulting product is then esterified with methanol to yield methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate.
Scientific Research Applications
Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furoate has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit significant antibacterial, antifungal, and anti-inflammatory properties. Additionally, it has been shown to have potent antioxidant activity and can protect against oxidative stress-induced damage.
properties
IUPAC Name |
methyl 5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O4/c1-10-6-11(2)8-13(7-10)18-9-12-4-5-14(19-12)15(16)17-3/h4-8H,9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GADCDXNDOZCRHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCC2=CC=C(O2)C(=O)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801196052 | |
Record name | Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furancarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801196052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
406470-79-9 | |
Record name | Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furancarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=406470-79-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-[(3,5-dimethylphenoxy)methyl]-2-furancarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801196052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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